Cas no 169167-69-5 (2H-Pyran-2-one,5-acetyl-)

• Product Name: 2H-Pyran-2-one,5-acetyl-
• CAS No: 169167-69-5
• MF: C₇H₆O₃
• MW: 138.120742321014
• CID: 111136
• PubChem ID: 45085521
• Update Time: 2025-05-27

2H-Pyran-2-one,5-acetyl- Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-2-one,5-acetyl-
• 5-Acetyl-2H-pyran-2-one
• 2H-Pyran-2-one, 5-acetyl- (9CI)
• SCHEMBL21516372
• 2H-Pyran-2-one,5-acetyl-(9ci)
• 169167-69-5

• Inchi： 1S/C7H6O3/c1-5(8)6-2-3-7(9)10-4-6/h2-4H,1H3
• InChI Key： KHZXUSUHPHJPLU-UHFFFAOYSA-N
• SMILES： O1C(C=CC(=C1)C(C)=O)=O

Computed Properties

• Exact Mass: 138.03168
• Monoisotopic Mass: 138.032
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.4A^2
• XLogP3: 0.2

Experimental Properties

• PSA: 43.37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2H-Pyran-2-one,5-acetyl-

Comprehensive Overview of 2H-Pyran-2-one,5-acetyl- (CAS No. 169167-69-5): Properties, Applications, and Industry Insights

2H-Pyran-2-one,5-acetyl- (CAS No. 169167-69-5) is a specialized organic compound belonging to the pyranone family, characterized by its acetyl-substituted structure. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its versatile reactivity and potential as a building block for complex molecules. The 5-acetyl moiety enhances its electrophilic properties, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for heterocyclic compounds like 2H-Pyran-2-one derivatives has surged, driven by their applications in drug discovery and material science. Researchers frequently search for "synthesis of 5-acetyl-2H-pyran-2-one" or "CAS 169167-69-5 suppliers," reflecting its commercial and academic relevance. Its molecular formula (C7H6O3) and moderate polarity allow for diverse functionalization, aligning with trends in green chemistry and sustainable synthesis.

The compound’s thermal stability and solubility profile (soluble in polar organic solvents like ethanol and acetone) make it suitable for catalytic reactions and polymer modifications. Industry forums often discuss "2H-Pyran-2-one applications in fragrances" due to its potential as a precursor for flavoring agents. Additionally, its low toxicity profile (under standard handling conditions) supports its use in biomedical research, particularly in designing bioactive scaffolds.

From an SEO perspective, keywords such as "buy 5-acetyl-2H-pyran-2-one" or "169167-69-5 technical data" are highly searched, indicating market demand. Analytical techniques like HPLC and NMR are critical for quality control, a topic frequently queried by quality assurance professionals. Furthermore, the compound’s role in photocatalysis and organic electronics aligns with emerging trends in renewable energy and smart materials.

In conclusion, 2H-Pyran-2-one,5-acetyl- (CAS No. 169167-69-5) exemplifies the intersection of innovation and practicality in modern chemistry. Its adaptability across industries—from pharmaceuticals to sustainable materials—ensures its continued relevance. For researchers and suppliers, understanding its structure-activity relationships and scalable synthesis methods remains a priority, as evidenced by growing online inquiries and peer-reviewed publications.